Cas no 442850-71-7 (2-tert-butylpyrazol-3-amine)

2-tert-butylpyrazol-3-amine structure
2-tert-butylpyrazol-3-amine structure
Product Name:2-tert-butylpyrazol-3-amine
CAS No:442850-71-7
MF:C7H13N3
MW:139.198220968246
MDL:MFCD11054260
CID:843544
PubChem ID:39869098
Update Time:2025-04-19

2-tert-butylpyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butyl)-1H-pyrazol-5-amine
    • 1H-Pyrazol-5-amine, 1-(1,1-dimethylethyl)-
    • 1-tert-Butyl-1H-pyrazol-5-aMine
    • 2-tert-butylpyrazol-3-amine
    • C7H13N3
    • 5-amino-1-tert-butylpyrazole
    • AC1Q1MKR
    • CTK7E0232
    • SureCN402261
    • T6647429
    • NDKNRZPWSLAZNF-UHFFFAOYSA-N
    • 1-tert-Butyl-5-amino-1H-pyrazole
    • NE14857
    • AK127762
    • AB1010400
    • EN300-43364
    • CS-0097280
    • Z234896643
    • DTXSID10653844
    • AKOS009458576
    • SY116052
    • DS-5596
    • F51912
    • MFCD11054260
    • DB-087144
    • SCHEMBL402261
    • 5-Amino-1-(tert-butyl)pyrazole
    • 442850-71-7
    • MDL: MFCD11054260
    • Inchi: 1S/C7H13N3/c1-7(2,3)10-6(8)4-5-9-10/h4-5H,8H2,1-3H3
    • InChI Key: NDKNRZPWSLAZNF-UHFFFAOYSA-N
    • SMILES: N1(C(=CC=N1)N)C(C)(C)C

Computed Properties

  • Exact Mass: 139.11109
  • Monoisotopic Mass: 139.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 247.5±13.0 ºC (760 Torr),
  • Flash Point: 103.5±19.8 ºC,
  • Solubility: Slightly soluble (7.7 g/l) (25 º C),
  • PSA: 43.84

2-tert-butylpyrazol-3-amine Pricemore >>

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